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Compound of Interest

Compound Name: Methyl isonicotinimidate

CAS No.: 35451-46-8

Cat. No.: B1601337

Get Quote

Abstract & Core Challenge
Methyl isonicotinate (CAS: 2459-09-8) presents a unique purification challenge due to its

physical state at ambient conditions. With a melting point (MP) of approximately 8.5°C – 15°C

(depending on purity), it exists as a liquid or a semi-solid slurry at typical laboratory

temperatures (20–25°C).

Standard recrystallization protocols (dissolve hot, cool to RT) will fail, resulting in an oiling-out

event or no phase change. This guide details a Low-Temperature Solvent Crystallization

protocol designed to isolate high-purity solid methyl isonicotinate using sub-ambient thermal

control.

Physicochemical Profile
Understanding the phase behavior is critical before attempting purification.
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Property Value Critical Note

Melting Point 8.5°C – 15°C
CRITICAL: Material melts in

hand. Requires cold-handling.

Boiling Point 207–209°C

High BP makes removal of

high-boiling impurities by

distillation difficult without

vacuum.

Density 1.161 g/mL Denser than water.[1]

Solubility Soluble in EtOH, Et₂O, CHCl₃

Highly soluble in most

organics; requires non-polar

solvent for crystallization.

Stability Moisture Sensitive

Ester hydrolysis yields

Isonicotinic acid (Solid, MP

>300°C).

Protocol A: Low-Temperature Solvent
Recrystallization
Best for: Removing soluble organic impurities from crude reaction mixtures.

Reagents & Equipment
Solvent System: n-Pentane (primary) or Petroleum Ether (30-60°C).

Rationale: Methyl isonicotinate is highly soluble in polar solvents. A non-polar hydrocarbon

is required to induce precipitation at low temperatures.

Cooling Bath: Dry ice/Acetone (-78°C) or Ice/Salt (-10°C).

Filtration:Jacketed Buchner Funnel (cooled) or pre-chilled sintered glass funnel.

Step-by-Step Procedure
Step 1: Dissolution (Ambient)
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Place the crude Methyl Isonicotinate oil in a round-bottom flask.

Add n-Pentane dropwise at room temperature (25°C) with stirring.

Add only enough solvent to dissolve the oil. Do not heat.

Note: If insoluble solids remain (likely Isonicotinic acid), filter them off at room temperature

before proceeding.

Step 2: Cryogenic Nucleation

Seal the flask under a nitrogen atmosphere to prevent moisture condensation (which causes

hydrolysis).

Submerge the flask in an Ice/Salt bath (-10°C). Stir gently.

If crystallization does not start, scratch the glass or add a seed crystal (obtained by freezing

a drop of pure material on a spatula in dry ice).

Once nucleation begins, move the flask to a Dry Ice/Acetone bath (-78°C) or a -20°C freezer

for 1 hour to maximize yield.

Step 3: The "Cold Filtration" (Critical Failure Point) Most experiments fail here because the

equipment is too warm.

Pre-chill the receiving flask and the Buchner funnel in a -20°C freezer or by pouring cold

pentane through it.

Quickly filter the suspension while keeping the setup cold.

Wash the filter cake with ultra-cold (-78°C) pentane.

Do not pull air through the crystals for too long, as condensation will introduce water.

Step 4: Drying

Transfer the solid immediately to a pre-tared flask.
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Evaporate residual pentane under high vacuum while keeping the flask in an ice bath (0°C).

Once solvent is removed, allow the flask to warm to RT. The pure product will likely melt

back into a colorless liquid. This is expected.

Protocol B: Melt Crystallization (Solvent-Free)
Best for: High-purity isolation without solvent contamination.

Cooling: Place the crude liquid in a test tube or flask.

Freezing: Submerge in a bath at 0°C. The material should solidify.

Partial Melting (Sweating): Slowly raise the temperature to 10°C.

Separation: The impurities (which lower the melting point) will liquefy first. Invert the tube or

use a centrifuge to drain the liquid "impure" fraction, leaving the higher-melting pure crystals

behind.

Process Visualization
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CRITICAL CONTROL POINT
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Figure 1: Low-Temperature Crystallization Workflow. Note the Critical Control Point at filtration

where temperature management prevents yield loss.

Troubleshooting & Causality
Observation Root Cause Corrective Action

White solid precipitates

immediately upon adding

solvent.

Hydrolysis impurity

(Isonicotinic Acid).

Filter this solid off at RT. It is

not your product.

Crystals melt on the filter

paper.

Equipment heat capacity >

Heat of fusion.

Use a jacketed funnel or chill

equipment with dry ice before

use.

Oiling out (Two liquid layers) at

low temp.

Solvent is too polar or solution

too concentrated.

Add more pentane or switch to

a Pentane/Ether (10:1) mix.

Product smells like

vinegar/acid.
Hydrolysis has occurred.

Wash organic phase with cold

saturated NaHCO₃ before

crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Low-Temperature Recrystallization of
Methyl Isonicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601337/docs#application-note-low-temperature-
recrystallization-of-methyl-isonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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